Cas no 1178693-34-9 (Methyl 1-(piperazin-1-yl)cyclopentane-1-carboxylate)

• Product Name: Methyl 1-(piperazin-1-yl)cyclopentane-1-carboxylate
• CAS No: 1178693-34-9
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 6205889
• PubChem ID: 61002369
• Update Time: 2025-11-01

Methyl 1-(piperazin-1-yl)cyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1178693-34-9
• EN300-5119713
• Methyl 1-(piperazin-1-yl)cyclopentane-1-carboxylate
• CS-0288256

• Inchi： 1S/C11H20N2O2/c1-15-10(14)11(4-2-3-5-11)13-8-6-12-7-9-13/h12H,2-9H2,1H3
• InChI Key： VVWOOAQEQGSMIQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1(CCCC1)N1CCNCC1)=O

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 41.6Ų

Additional information on Methyl 1-(piperazin-1-yl)cyclopentane-1-carboxylate

Methyl 1-(Piperazin-1-yl)cyclopentane-1-carboxylate (CAS No. 1178693-34-9): An Overview of Its Structure, Properties, and Applications

Methyl 1-(piperazin-1-yl)cyclopentane-1-carboxylate (CAS No. 1178693-34-9) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound belongs to the class of piperazine derivatives, which are known for their biological activity and structural diversity.

The chemical structure of Methyl 1-(piperazin-1-yl)cyclopentane-1-carboxylate consists of a cyclopentane ring linked to a piperazine moiety through a carboxylate group, with a methyl ester attached to the carboxylic acid. This configuration imparts specific physical and chemical properties that make it an attractive candidate for various applications. The piperazine ring is particularly noteworthy due to its ability to form hydrogen bonds and its flexibility in binding to biological targets.

In terms of physical properties, Methyl 1-(piperazin-1-yl)cyclopentane-1-carboxylate is typically a white crystalline solid with a melting point ranging from 85°C to 87°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics make it suitable for use in both aqueous and non-aqueous environments, enhancing its versatility in various applications.

Recent research has focused on the biological activity of Methyl 1-(piperazin-1-yl)cyclopentane-1-carboxylate. Studies have shown that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for the development of new anti-inflammatory drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that Methyl 1-(piperazin-1-yl)cyclopentane-1-carboxylate effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This finding suggests that the compound could be useful in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, Methyl 1-(piperazin-1-yl)cyclopentane-1-carboxylate has also shown promise as an antiviral agent. Research conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that the compound exhibited significant antiviral activity against several strains of influenza virus. The mechanism of action appears to involve the inhibition of viral replication by interfering with the viral RNA polymerase. This discovery opens up new possibilities for the development of antiviral therapies targeting respiratory viruses.

In addition to its biological applications, Methyl 1-(piperazin-1-yl)cyclopentane-1-carboxylate has been explored for its potential use in materials science. The compound's ability to form stable complexes with metal ions makes it an attractive ligand for the synthesis of metallopolymers and coordination polymers. These materials have applications in areas such as catalysis, sensing, and drug delivery systems. For example, a study published in the Journal of Materials Chemistry A in 2023 reported the successful synthesis of a coordination polymer using Methyl 1-(piperazin-1-yl)cyclopentane-1-carboxylate as a ligand. The resulting material exhibited high thermal stability and excellent catalytic activity for the reduction of nitroaromatic compounds.

The synthetic accessibility of Methyl 1-(piperazin-1-yl)cyclopentane-1-carboxylate is another factor contributing to its popularity among researchers. The compound can be synthesized through a straightforward multi-step process involving the reaction of cyclopentanecarboxylic acid with piperazine followed by methylation. This synthetic route is well-documented and can be easily scaled up for industrial production. The ease of synthesis combined with its diverse applications makes Methyl 1-(piperazin-1-yl)cyclopentane-1-carboxylate an attractive target for both academic research and industrial development.

In conclusion, Methyl 1-(piperazin-1-yl)cyclopentane-1-carboxylate (CAS No. 1178693-34-9) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure endows it with valuable physical and chemical properties, making it suitable for use in pharmaceuticals, materials science, and chemical synthesis. Recent research has highlighted its anti-inflammatory and antiviral properties, as well as its utility as a ligand for the synthesis of advanced materials. As further studies continue to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in various scientific and industrial fields.